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Compound of Interest

Compound Name: Triphenylene-d12

Cat. No.: B100180 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This guide provides essential, step-by-step

procedures for the proper disposal of Triphenylene-d12, a deuterated polycyclic aromatic

hydrocarbon, to maintain a safe laboratory environment and comply with regulations.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle Triphenylene-d12 with

appropriate personal protective equipment (PPE). The compound may cause serious eye

irritation, and may be harmful if absorbed through the skin, inhaled, or swallowed.[1]

Engineering Controls:

Use in a well-ventilated area, preferably within a laboratory fume hood or under mechanical

exhaust ventilation.[1]

Personal Protective Equipment (PPE):

Eyes: Wear safety glasses with side-shields conforming to NIOSH (US) or EN 166 (EU)

standards.[1]

Hands: Handle with gloves. Dispose of contaminated gloves after use in accordance with

applicable laws and good laboratory practices.[1]
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Respiratory: If a risk assessment indicates the need for air-purifying respirators, use a full-

face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator

cartridges as a backup to engineering controls.[1]

Body: Wear impervious clothing to prevent skin contact.[1]

Step-by-Step Disposal Protocol
The recommended and required method for the disposal of Triphenylene-d12 is through a

licensed professional waste disposal service.[1] Do not attempt to dispose of this material

through standard laboratory drains or as regular solid waste.[1]

Collection:

Collect waste Triphenylene-d12 in a suitable, clearly labeled, and closed container.[1]

Avoid creating dust during collection and handling.[1]

Storage:

Store the sealed waste container at room temperature in a well-ventilated area pending

disposal.[1][2]

Contact a Licensed Professional Waste Disposal Service:

Engage a certified waste management company that is licensed to handle chemical

waste.

Provide the service with the Safety Data Sheet (SDS) for Triphenylene-d12 to ensure

they have all the necessary information for safe handling and disposal.

Documentation:

Maintain records of the disposal, including the name of the waste disposal service, the

date of collection, and the quantity of material disposed of, in accordance with your

institution's and local regulations.
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Summary of Key Information
Parameter Information Source

Chemical Name Triphenylene-d12 [1][3]

CAS Number 17777-56-9 [1][3]

Molecular Formula C18D12 [1][3]

Primary Disposal Method

Contact a licensed

professional waste disposal

service

[1]

Prohibited Disposal Do not let product enter drains [1]

Storage Conditions
Store at room temperature in a

suitable, closed container
[1][2]

Transportation Classification
Not classified as dangerous

goods for transport
[1]

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

Triphenylene-d12.
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Caption: Workflow for the proper disposal of Triphenylene-d12.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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